Cas no 31191-41-0 (Benzene,1-[[4-(bromomethyl)phenyl]methoxy]-2-chloro-4-nitro-)

• Product Name: Benzene,1-[[4-(bromomethyl)phenyl]methoxy]-2-chloro-4-nitro-
• CAS No: 31191-41-0
• MF: C₁₄H₁₁BrClNO₃
• MW: 356.5990421772
• CID: 313158
• PubChem ID: 309918
• Update Time: 2025-04-19

Benzene,1-[[4-(bromomethyl)phenyl]methoxy]-2-chloro-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-[[4-(bromomethyl)phenyl]methoxy]-2-chloro-4-nitro-
• 1-[[4-(bromomethyl)phenyl]methoxy]-2-chloro-4-nitrobenzene
• AC1L7G4P
• NSC212379
• NSC-212379
• SureCN2680462
• 31191-41-0
• DTXSID10309596
• SCHEMBL2680462

• Inchi： 1S/C14H11BrClNO3/c15-8-10-1-3-11(4-2-10)9-20-14-6-5-12(17(18)19)7-13(14)16/h1-7H,8-9H2
• InChI Key： WVZKPGNNQYMZMW-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)COC1C=CC(=CC=1Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 354.96113
• Monoisotopic Mass: 354.961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.568
• Boiling Point: 469°C at 760 mmHg
• Flash Point: 237.5°C
• Refractive Index: 1.635
• PSA: 52.37
• LogP: 5.24530